Cas no 1803876-18-7 (Ethyl 2,3-dimethoxy-4-iodobenzoate)

• Product Name: Ethyl 2,3-dimethoxy-4-iodobenzoate
• CAS No: 1803876-18-7
• MF: C₁₁H₁₃IO₄
• MW: 336.122996091843
• CID: 4957427
• Update Time: 2025-06-07

Ethyl 2,3-dimethoxy-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dimethoxy-4-iodobenzoate

• Inchi： 1S/C11H13IO4/c1-4-16-11(13)7-5-6-8(12)10(15-3)9(7)14-2/h5-6H,4H2,1-3H3
• InChI Key： DNULJWDVQNGJBY-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(=O)OCC)=C(C=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• XLogP3: 2.7
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 2,3-dimethoxy-4-iodobenzoate

Ethyl 2,3-Dimethoxy-4-Iodobenzoate (CAS No. 1803876-18-7): An Overview of Its Properties and Applications

Ethyl 2,3-dimethoxy-4-iodobenzoate (CAS No. 1803876-18-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of pharmaceuticals and as a precursor in the development of advanced materials.

The molecular formula of Ethyl 2,3-dimethoxy-4-iodobenzoate is C₁₂H₁₄O₄I, and it has a molecular weight of approximately 319.14 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its chemical structure consists of a benzene ring substituted with two methoxy groups at the 2 and 3 positions, an iodine atom at the 4 position, and an ethyl ester group at the carboxylic acid position.

The presence of the iodine atom in Ethyl 2,3-dimethoxy-4-iodobenzoate makes it a valuable starting material for various synthetic transformations. Iodine is known for its high reactivity and ease of substitution in cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and functional materials.

In the realm of medicinal chemistry, Ethyl 2,3-dimethoxy-4-iodobenzoate has been explored as a potential intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anticancer properties. The methoxy groups on the benzene ring can enhance the lipophilicity of the molecule, which is crucial for improving its bioavailability and cellular uptake.

Beyond its applications in drug discovery, Ethyl 2,3-dimethoxy-4-iodobenzoate has also found use in materials science. The iodine atom can be readily replaced with other functional groups through various chemical reactions, making it a versatile building block for the synthesis of polymers and other advanced materials. For example, it has been used to create conjugated polymers with tunable electronic properties, which have applications in organic electronics and photovoltaic devices.

The synthetic route to Ethyl 2,3-dimethoxy-4-iodobenzoate typically involves several steps. One common approach starts with the methylation of salicylic acid to form 2,3-dimethoxysalicylic acid. This intermediate is then converted to its ethyl ester derivative using ethanol and an acid catalyst. Finally, iodination at the 4-position is achieved using iodine or an iodinating agent such as N-iodosuccinimide (NIS). This multistep process allows for precise control over the final product's purity and yield.

The safety profile of Ethyl 2,3-dimethoxy-4-iodobenzoate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, Ethyl 2,3-dimethoxy-4-iodobenzoate (CAS No. 1803876-18-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it a valuable intermediate in synthetic processes and a promising candidate for the development of novel drugs and advanced materials. As research continues to advance in these fields, the importance of compounds like Ethyl 2,3-dimethoxy-4-iodobenzoate is likely to grow further.